Cas no 108476-90-0 (2-[(2-methylbenzyl)oxy]benzoic Acid)

• Product Name: 2-[(2-methylbenzyl)oxy]benzoic Acid
• CAS No: 108476-90-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD05262735
• CID: 1186019
• PubChem ID: 2106594
• Update Time: 2025-04-20

2-[(2-methylbenzyl)oxy]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylbenzyl)oxy]benzoic Acid
• DL-Isoleucin-hydroxamsaeure
• (+-)-erythro-2-Amino-3-methyl-valerhydroxamsaeure
• (+-)-erythro-2-benzoylamino-3-(benzoylamino-methyl)-succinic acid-anhydride
• AKOS013307763
• DL-isoleucine hydroxyamide
• Isoleucylhydroxamic acid
• (+-)-erythro-2-Benzoylamino-3-(benzoylamino-methyl)-bernsteinsaeure-anhydrid
• AC1MIYMV
• DL-Isoleucin-hydroxyamid
• Isoleucine hydroxamate
• Pentanamide, 2-amino-N-hydroxy-3-methyl-, (S-(R*,R*))-
• DL-Isoleucin-hydroxamsaeure; (+-)-erythro-2-Amino-3-methyl-valerhydroxamsaeure; (+-)-erythro-2-benzoylamino-3-(benzoylamino-methyl)-succinic acid-anhydride; AKOS013307763; DL-isoleucine hydroxyamide; Isoleucylhydroxamic acid; (+-)-erythro-2-Benzoylamino-3-(benzoylamino-methyl)-bernsteinsaeure-anhydrid; AC1MIYMV; DL-Isoleucin-hydroxyamid; Isoleucine hydroxamate; Pentanamide, 2-amino-N-hydroxy-3-methyl-, (S-(R*,R*))-;
• CS-0455441
• 743440-26-8
• 2-[(2-methylphenyl)methoxy]benzoic Acid
• 2-((2-Methylbenzyl)oxy)benzoic acid
• EN300-09091
• DB-337420
• AKOS000117716
• Z55992980
• J-507573
• 2-((2-Methylbenzyl)oxy)benzoicacid
• DTXSID30366545
• VS-13817
• SCHEMBL5839145
• NCGC00342550-01
• BBL036988
• ALBB-009005
• HMS1756O07
• MFCD05262735
• AB01334639-02
• G32676
• 108476-90-0
• A846661
• STK501066

• MDL： MFCD05262735
• Inchi： 1S/C15H14O3/c1-11-6-2-3-7-12(11)10-18-14-9-5-4-8-13(14)15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： XAXILSBUFMJVHV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

2-[(2-methylbenzyl)oxy]benzoic Acid Security Information

• HazardClass：IRRITANT